Cas no 1226427-87-7 (5-bromo-N-4-(4-cyclopropanecarbonyl-1,4-diazepan-1-yl)phenylpyridine-3-carboxamide)

• Product Name: 5-bromo-N-4-(4-cyclopropanecarbonyl-1,4-diazepan-1-yl)phenylpyridine-3-carboxamide
• CAS No: 1226427-87-7
• MF: C₂₁H₂₃BrN₄O₂
• MW: 443.336923837662
• CID: 5948000
• PubChem ID: 49676734
• Update Time: 2025-10-22

5-bromo-N-4-(4-cyclopropanecarbonyl-1,4-diazepan-1-yl)phenylpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-4-(4-cyclopropanecarbonyl-1,4-diazepan-1-yl)phenylpyridine-3-carboxamide
• 5-bromo-N-[4-[4-(cyclopropanecarbonyl)-1,4-diazepan-1-yl]phenyl]pyridine-3-carboxamide
• 5-bromo-N-(4-(4-(cyclopropanecarbonyl)-1,4-diazepan-1-yl)phenyl)nicotinamide
• AKOS024525139
• F5858-0271
• 5-bromo-N-[4-(4-cyclopropanecarbonyl-1,4-diazepan-1-yl)phenyl]pyridine-3-carboxamide
• 1226427-87-7

• Inchi： 1S/C21H23BrN4O2/c22-17-12-16(13-23-14-17)20(27)24-18-4-6-19(7-5-18)25-8-1-9-26(11-10-25)21(28)15-2-3-15/h4-7,12-15H,1-3,8-11H2,(H,24,27)
• InChI Key： KSIJCBSZANHBDF-UHFFFAOYSA-N
• SMILES： C1=NC=C(Br)C=C1C(NC1=CC=C(N2CCCN(C(C3CC3)=O)CC2)C=C1)=O

Computed Properties

• Exact Mass: 442.10044g/mol
• Monoisotopic Mass: 442.10044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 65.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 5-bromo-N-4-(4-cyclopropanecarbonyl-1,4-diazepan-1-yl)phenylpyridine-3-carboxamide

Introduction to 5-bromo-N-4-(4-cyclopropanecarbonyl-1,4-diazepan-1-yl)phenylpyridine-3-carboxamide (CAS No: 1226427-87-7)

5-bromo-N-4-(4-cyclopropanecarbonyl-1,4-diazepan-1-yl)phenylpyridine-3-carboxamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1226427-87-7, represents a fascinating intersection of organic chemistry and medicinal science. Its complex molecular structure, featuring a pyridine core appended with a phenyl group and an N-(4-cyclopropanecarbonyl-1,4-diazepan-1-yl) moiety, makes it a promising candidate for various therapeutic applications.

The significance of this compound lies in its potential to serve as a precursor or intermediate in the synthesis of more complex molecules. The presence of a bromo substituent on the pyridine ring enhances its reactivity, allowing for further functionalization and modification. This characteristic is particularly valuable in drug discovery, where precise control over molecular structure is crucial for achieving desired pharmacological properties.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The pyridine and diazepane moieties in 5-bromo-N-4-(4-cyclopropanecarbonyl-1,4-diazepan-1-yl)phenylpyridine-3-carboxamide suggest potential interactions with biological targets such as enzymes and receptors. These interactions are critical for understanding the compound's mechanism of action and its potential therapeutic benefits.

The pharmaceutical industry has been actively exploring new chemical entities to address unmet medical needs. The structural features of this compound make it an attractive candidate for further investigation. Specifically, the combination of a cyclopropanecarbonyl group and a diazepane ring system could provide unique pharmacological properties that are not easily achievable with simpler molecules. This complexity offers a rich scaffold for medicinal chemists to explore.

The synthesis of 5-bromo-N-4-(4-cyclopropanecarbonyl-1,4-diazepan-1-yl)phenylpyridine-3-carboxamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been instrumental in constructing the desired molecular framework. These methods not only enhance efficiency but also allow for greater control over regioselectivity and stereoselectivity.

In the context of current research trends, this compound aligns well with the growing emphasis on structure-based drug design. High-throughput screening and computational modeling have become indispensable tools in identifying potential drug candidates. The detailed structural information provided by techniques like nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography is crucial for validating the proposed mechanisms of action.

The potential applications of 5-bromo-N-4-(4-cyclopropanecarbonyl-1,4-diazepan-1-yl)phenylpyridine-3-carboxamide extend beyond traditional therapeutic areas. For instance, its ability to interact with specific biological targets makes it a valuable tool in research focused on neurodegenerative diseases, cancer, and inflammation. By modulating these pathways, the compound could offer novel insights into disease mechanisms and lead to the development of innovative treatments.

The role of computational chemistry in understanding the behavior of complex molecules cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into how this compound interacts with biological systems. These computational approaches complement experimental data by offering predictive models that can guide further optimization efforts.

The safety and efficacy of any pharmaceutical compound must be rigorously evaluated before it can be considered for clinical use. Preclinical studies involving cell-based assays and animal models are essential steps in assessing the potential therapeutic benefits of 5-bromo-N-4-(4-cyclopropanecarbonyl-1,4-diazepan-1-yl)phenylpyridine-3-carboxamide. These studies help identify any adverse effects or limitations associated with the compound while also providing preliminary evidence of its biological activity.

The regulatory landscape for new drug development is complex and requires compliance with stringent guidelines set by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). The synthesis and characterization of this compound must adhere to Good Manufacturing Practices (GMP) to ensure consistency and quality throughout the development process.

In conclusion, 5-bromo-N-4-(4-cyclopropanecarbonyl-1,4-diazepan-1-yl)phenylpyridine-3-carboxamide represents a significant advancement in pharmaceutical chemistry. Its unique structural features offer numerous possibilities for further exploration in drug discovery and development. As research continues to uncover new therapeutic applications, this compound is poised to play a vital role in addressing some of today's most pressing medical challenges.